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Compound of Interest

Compound Name: 4-Morpholinecarbonyl chloride

Cat. No.: B047336 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical reagents is paramount. This document provides immediate, essential safety protocols

and logistical plans for the use of 4-Morpholinecarbonyl chloride (CAS No: 15159-40-7), a

compound recognized for its utility in organic synthesis and its potential hazards.[1][2]

Adherence to these guidelines is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification
4-Morpholinecarbonyl chloride is classified as a hazardous substance with the following

primary concerns:

Skin Irritation (Category 2): Causes skin irritation.[3][4]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[3][4]

Carcinogenicity (Category 2): Suspected of causing cancer.[3][4]

Reactivity: Reacts violently with water.[3][5] It may also be corrosive to metals.[6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Morpholinecarbonyl chloride is

provided in the table below for easy reference.
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Property Value

Molecular Formula C5H8ClNO2

Molecular Weight 149.58 g/mol [3]

Appearance Clear colorless to light yellow liquid[3]

Boiling Point 137-138 °C / 33 mmHg (lit.)[3]

Density 1.282 g/mL at 25 °C (lit.)[3]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.498 (lit.)[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Morpholinecarbonyl chloride is crucial to minimize

exposure and prevent incidents. The following workflow outlines the necessary steps from

preparation to post-handling procedures.

Workflow for Handling 4-Morpholinecarbonyl Chloride

Preparation Handling Post-Handling & Disposal

Review SDS Don PPE Prepare Fume Hood Dispense ChemicalBegin Work Perform Reaction Close Container Decontaminate Work AreaComplete Work Doff PPE Dispose of Waste

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages of handling 4-Morpholinecarbonyl chloride.

Preparation
Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for 4-Morpholinecarbonyl chloride.[3]
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Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

below.

Engineering Controls: All work must be conducted in a well-ventilated chemical fume hood.

[1] Ensure that an eyewash station and safety shower are readily accessible.[7]

Handling
Dispensing: Handle in minimal quantities.[1] Use only in an atmosphere of inert gas to

prevent reaction with moisture. Keep the container tightly closed when not in use.[3]

Reaction Setup: When setting up reactions, ensure all glassware is dry to avoid violent

reactions with water.

Avoid Inhalation and Contact: Avoid breathing fumes and prevent contact with skin, eyes,

and clothing.[3]

Post-Handling
Decontamination: Thoroughly wash hands and any exposed skin after handling.[3]

Decontaminate the work area and any equipment used.

Doffing PPE: Remove PPE carefully to avoid cross-contamination.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory PPE for handling 4-Morpholinecarbonyl
chloride.
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Body Part Protection Specification

Eyes/Face Safety Goggles, Face Shield

Chemical splash-resistant

safety glasses or goggles with

side protection are required. A

face shield may be necessary

for certain operations.[3]

Skin Gloves, Lab Coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][7]

Respiratory Respirator

If engineering controls are

insufficient, use a NIOSH- or

CEN-certified respirator.[1][3]

Footwear Closed-toed Shoes

At a minimum, wear a

laboratory coat and close-toed

footwear.[3]

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

provide oxygen and seek medical aid.[3]

Skin Contact

Immediately flush the skin with running water for

at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[3]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

aid.[3]

In case of a spill, prevent further leakage if it is safe to do so. Absorb the spill with inert material

and place it into a suitable disposal container.[3] Do not let the product enter drains or

waterways.[3]

Disposal Plan
Proper disposal of 4-Morpholinecarbonyl chloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult

state and local regulations for complete and accurate classification.[3]

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[3][6] Do not reuse empty containers.[3]

Contaminated Clothing: Take off contaminated clothing and wash it before reuse.[3] If heavily

contaminated, dispose of it as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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